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Compound of Interest

Compound Name: 1-Phenylimidazolidine-2,4,5-trione

Cat. No.: B3049815 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Procedural Overview for

the Proper Management of 1-Phenylimidazolidine-2,4,5-trione Waste.

The following provides detailed, step-by-step guidance for the safe disposal of 1-
Phenylimidazolidine-2,4,5-trione, ensuring the safety of laboratory personnel and compliance

with environmental regulations. This procedure is based on the predicted hazards of the

compound and general best practices for chemical waste management.

Hazard Assessment and Safety Precautions
While a specific Safety Data Sheet (SDS) for 1-Phenylimidazolidine-2,4,5-trione is not readily

available, data from the closely related compound, 1-phenylimidazolidine-2,4-dione, indicates

that it is a skin and eye irritant and may cause respiratory irritation.[1] Therefore, it is crucial to

handle 1-Phenylimidazolidine-2,4,5-trione with appropriate personal protective equipment

(PPE) and engineering controls.

Recommended Personal Protective Equipment (PPE):

Eye Protection: ANSI-certified chemical splash goggles.

Hand Protection: Chemically compatible gloves (e.g., nitrile).

Body Protection: A knee-length laboratory coat.
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Respiratory Protection: If there is a risk of generating dust, use a NIOSH-approved

respirator.

Engineering Controls:

All handling of solid 1-Phenylimidazolidine-2,4,5-trione and preparation of its waste should

be conducted in a certified chemical fume hood to minimize the risk of inhalation.[2][3][4][5]

[6]

Proper Disposal Procedure
The proper disposal of 1-Phenylimidazolidine-2,4,5-trione waste is critical to prevent harm to

human health and the environment. As a non-halogenated organic solid, it must be disposed of

as hazardous chemical waste.[7][8]

Step-by-Step Disposal Protocol:

Waste Segregation:

Do not mix 1-Phenylimidazolidine-2,4,5-trione waste with other waste streams,

particularly incompatible chemicals.

Collect all solid waste, including contaminated consumables (e.g., weighing paper, gloves,

pipette tips), in a designated and compatible hazardous waste container.[2]

Waste Container Selection and Labeling:

Use a wide-mouthed, sealable, and chemically compatible container for solid waste.

The container must be in good condition and have a secure screw-top cap.[2]

Affix a "Hazardous Waste" label to the container before adding any waste.

Clearly write the full chemical name, "1-Phenylimidazolidine-2,4,5-trione," and the

approximate quantity on the label. Do not use abbreviations.[7]

Waste Accumulation:
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Keep the hazardous waste container securely closed at all times, except when adding

waste.

Store the waste container in a designated satellite accumulation area within the laboratory.

Ensure the storage area is well-ventilated and away from sources of ignition.[9]

Secondary containment, such as a plastic bin, should be used for the waste container.[3]

Disposal Request:

Once the container is full, or if work with the compound is complete, arrange for disposal

through your institution's Environmental Health and Safety (EH&S) department or a

licensed hazardous waste disposal contractor.

Follow your institution's specific procedures for waste pickup.

Spill Cleanup:

In the event of a spill, evacuate the immediate area and alert others.

If the spill is small and you are trained and equipped to handle it, carefully clean it up.

For powdered chemicals, avoid generating dust by gently covering with a moist absorbent

pad or wetting the powder with a suitable solvent before wiping.[4]

Collect all cleanup materials in a sealed bag or container and dispose of it as hazardous

waste.[2]

For large spills, evacuate the area and contact your institution's emergency response

team.

Quantitative Data Summary
Chemical Property Value Source

Molecular Formula C9H6N2O3 PubChem[10][11]

Molecular Weight 190.16 g/mol Stenutz[12]
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Experimental Protocols
This document focuses on disposal procedures. For detailed experimental protocols involving

the use of 1-Phenylimidazolidine-2,4,5-trione, please refer to your specific research or

development protocols. Always conduct a thorough risk assessment before beginning any new

experimental work.

Logical Relationship for Disposal Decision
The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with 1-Phenylimidazolidine-2,4,5-trione.
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Caption: Disposal workflow for 1-Phenylimidazolidine-2,4,5-trione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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